Cas no 72933-75-6 (Oleana-11,13(18)-dien-28-oicacid, 3-hydroxy-21-oxo-, (3a)-)

• Product Name: Oleana-11,13(18)-dien-28-oicacid, 3-hydroxy-21-oxo-, (3a)-
• CAS No: 72933-75-6
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 567965
• PubChem ID: 3081568
• Update Time: 2025-04-19

Oleana-11,13(18)-dien-28-oicacid, 3-hydroxy-21-oxo-, (3a)- Chemical and Physical Properties

Names and Identifiers

• Oleana-11,13(18)-dien-28-oicacid, 3-hydroxy-21-oxo-, (3a)-
• (4aR,6aR,6aS,6bR,8aR,10R,12aS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-3-oxo-4,5,6,6a,7,8,8a,10,11,12-decahydro-1H-picene-4a-carboxylic acid
• papyriogenin C
• Oleana-11,13(18)-dien-28-oic acid, 3-hydroxy-21-oxo-, (3alpha)-
• 72933-75-6
• DTXSID10993712
• 3-Hydroxy-21-oxooleana-11,13(18)-dien-28-oic acid

• Inchi： 1S/C30H44O4/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19,24(33)34)17-23(25)32/h8-9,20-22,31H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22+,27-,28+,29+,30+/m0/s1
• InChI Key： AWCDPINIVCMMLX-NINJPWCBSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC(C(C)(C)CC5=C4C=C[C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 468.32395988g/mol
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 596.4°C at 760 mmHg
• Flash Point: 328.5°C
• Refractive Index: 1.573

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids